Cas no 40319-81-1 (Bicyclo[3.2.2]non-2-ene)
![Bicyclo[3.2.2]non-2-ene structure](https://ossimg.kuujia.com/scimg/40500/40319-81-1x500.png)
Bicyclo[3.2.2]non-2-ene structure
Product Name:Bicyclo[3.2.2]non-2-ene
Bicyclo[3.2.2]non-2-ene Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.2.2]non-2-ene
- bicyclo[3.2.2]non-3-ene
- Bicyclo(3.2.2)non-2-ene
- DTXSID40193324
- 40319-81-1
-
- Inchi： 1S/C9H14/c1-2-8-4-6-9(3-1)7-5-8/h1-2,8-9H,3-7H2
- InChI Key： BCCQOAANWUKEPI-UHFFFAOYSA-N
- SMILES： C12CC=CC(CC1)CC2
Computed Properties
- Exact Mass: 122.10962
- Monoisotopic Mass: 122.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.912
- Boiling Point: 164.4°Cat760mmHg
- Flash Point: 37.8°C
- Refractive Index: 1.496
- PSA: 0
Bicyclo[3.2.2]non-2-ene Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
40319-81-1 (Bicyclo[3.2.2]non-2-ene) Related Products
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